Cas no 1093384-99-6 (5-Chloro-2-pyridinamine-3,4,6-d3)

5-Chloro-2-pyridinamine-3,4,6-d3 structure
1093384-99-6 structure
Product Name:5-Chloro-2-pyridinamine-3,4,6-d3
CAS No:1093384-99-6
MF:C5H2D3ClN2
MW:131.58
CID:1066036
PubChem ID:59868650
Update Time:2024-11-03

5-Chloro-2-pyridinamine-3,4,6-d3 Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-chloropyridine-3,4,6-d3
    • 5-Chloro-2-pyridinamine-3,4,6-d3
    • 2-AMino-5-chloropyridine--d3
    • [2H3]-5-Chloro-2-pyridinamine
    • 5-Chloropyridin-3,4,6-d3-2-amine
    • HY-W259250S
    • 5-chloro-3,4,6-trideuterio-pyridin-2-amine
    • 1093384-99-6
    • DB-292816
    • CS-0432888
    • 5-Chloro-3,4,6-trideuteriopyridin-2-amine
    • D98441
    • SCHEMBL1759456
    • Inchi: 1S/C5H5ClN2/c6-4-1-2-5(7)8-3-4/h1-3H,(H2,7,8)
    • InChI Key: MAXBVGJEFDMHNV-UHFFFAOYSA-N
    • SMILES: ClC1=C([H])N=C(N)C([H])=C1[H]

Computed Properties

  • Exact Mass: 131.0329561g/mol
  • Monoisotopic Mass: 131.0329561g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Melting Point: 133-135°C
  • Solubility: DMSO (Slightly), Methanol (Very Slightly)

5-Chloro-2-pyridinamine-3,4,6-d3 Security Information

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